Cas no 1019099-85-4 (N-(4-nitrophenyl)-2-({6-[4-(1H-pyrazol-1-yl)phenyl]pyridazin-3-yl}sulfanyl)acetamide)

• Product Name: N-(4-nitrophenyl)-2-({6-[4-(1H-pyrazol-1-yl)phenyl]pyridazin-3-yl}sulfanyl)acetamide
• CAS No: 1019099-85-4
• MF: C₂₁H₁₆N₆O₃S
• MW: 432.455142021179
• CID: 6349770
• PubChem ID: 16802883
• Update Time: 2025-08-05

N-(4-nitrophenyl)-2-({6-[4-(1H-pyrazol-1-yl)phenyl]pyridazin-3-yl}sulfanyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-nitrophenyl)-2-({6-[4-(1H-pyrazol-1-yl)phenyl]pyridazin-3-yl}sulfanyl)acetamide
• HMS3002E14
• SMR000811166
• 1019099-85-4
• AKOS024660473
• CHEMBL1554603
• 2-((6-(4-(1H-pyrazol-1-yl)phenyl)pyridazin-3-yl)thio)-N-(4-nitrophenyl)acetamide
• N-(4-nitrophenyl)-2-[6-(4-pyrazol-1-ylphenyl)pyridazin-3-yl]sulfanylacetamide
• MLS001234739
• AB00679631-01
• F2564-0194

• Inchi： 1S/C21H16N6O3S/c28-20(23-16-4-8-18(9-5-16)27(29)30)14-31-21-11-10-19(24-25-21)15-2-6-17(7-3-15)26-13-1-12-22-26/h1-13H,14H2,(H,23,28)
• InChI Key： NXVITZCQTVTEGC-UHFFFAOYSA-N
• SMILES： S(CC(NC1C=CC(=CC=1)[N+](=O)[O-])=O)C1=CC=C(C2C=CC(=CC=2)N2C=CC=N2)N=N1

Computed Properties

• Exact Mass: 432.10045957g/mol
• Monoisotopic Mass: 432.10045957g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 604
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 144Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines

Additional information on N-(4-nitrophenyl)-2-({6-[4-(1H-pyrazol-1-yl)phenyl]pyridazin-3-yl}sulfanyl)acetamide

Introduction to N-(4-nitrophenyl)-2-({6-[4-(1H-pyrazol-1-yl)phenyl]pyridazin-3-yl}sulfanyl)acetamide and Its Applications in Modern Chemical Biology

N-(4-nitrophenyl)-2-({6-[4-(1H-pyrazol-1-yl)phenyl]pyridazin-3-yl}sulfanyl)acetamide, a compound with the CAS number 1019099-85-4, represents a significant advancement in the field of chemical biology. This intricate molecular structure, characterized by its complex aromatic and heterocyclic systems, has garnered considerable attention due to its potential applications in drug discovery and therapeutic development. The compound's unique chemical profile, featuring a N-(4-nitrophenyl) moiety linked to a pyridazin-3-yl sulfanyl group, further integrated with a pyrazol-1-yl phenyl ring, positions it as a promising candidate for further exploration.

The synthesis and characterization of this compound have been driven by the growing need for novel scaffolds that can modulate biological pathways with high specificity. The presence of multiple functional groups, including the nitro group and the sulfanyl moiety, suggests that N-(4-nitrophenyl)-2-({6-[4-(1H-pyrazol-1-yl)phenyl]pyridazin-3-yl}sulfanyl)acetamide may exhibit a range of biological activities. These functionalities are not only crucial for its interaction with biological targets but also for its potential metabolic stability and pharmacokinetic properties.

In recent years, there has been a surge in research focused on developing small molecules that can interact with biological targets in novel ways. The pyridazine and pyrazole heterocycles are particularly well-studied due to their ability to engage with various enzymes and receptors. The specific arrangement of these heterocycles in N-(4-nitrophenyl)-2-({6-[4-(1H-pyrazol-1-yl)phenyl]pyridazin-3-yl}sulfanyl)acetamide may contribute to its unique pharmacological profile, making it a valuable tool for researchers investigating new therapeutic strategies.

The nitro group in the molecule is particularly noteworthy, as it can serve multiple purposes in drug design. It can act as a pharmacophore, contributing to the binding affinity of the compound to its target, or it can be metabolically reduced to an amine, which might alter the compound's biological activity. This dual functionality makes N-(4-nitrophenyl)-2-({6-[4-(1H-pyrazol-1-yl)phenyl]pyridazin-3-yl}sulfanyl)acetamide a versatile molecule that can be further modified to suit specific research needs.

Recent studies have highlighted the importance of scaffold diversity in drug discovery programs. Compounds like N-(4-nitrophenyl)-2-({6-[4-(1H-pyrazol-1-yl)phenyl]pyridazin-3-yl}sulfanyl)acetamide, with their complex and diverse structures, offer new opportunities for identifying molecules with improved efficacy and reduced toxicity. The integration of advanced computational methods and high-throughput screening techniques has further accelerated the discovery process, allowing researchers to rapidly assess the potential of such compounds.

The sulfanyl group in N-(4-nitrophenyl)-2-({6-[4-(1H-pyrazol-1-yl)phenyl]pyridazin-3-yl}sulfanyl)acetamide also plays a critical role in its overall properties. Sulfanyl groups are known for their ability to enhance solubility and bioavailability, which are essential factors in drug development. Additionally, they can participate in hydrogen bonding interactions, which may be crucial for maintaining binding affinity to biological targets. The strategic placement of this group within the molecule suggests that it may contribute significantly to the compound's overall pharmacological activity.

The pyrazol ring is another key feature of this compound, contributing to its potential biological activity. Pyrazoles are known for their ability to interact with various enzymes and receptors, making them valuable scaffolds in drug design. The presence of multiple pyrazol rings in N-(4-nitrophenyl)-2-({6-[4-(1H-pyrazol-1-y l)phen yl]pyridazin -3 -y l}sulfany l)acetamide suggests that it may have multiple sites of interaction with biological targets, potentially leading to enhanced efficacy.

In conclusion, N-(4-nitrophen yl)-2 -({6-[4 - ( 1 H - py raz ol - 1 - yl ) phen yl ] py rid azin - 3 - y l }sulfany l ) acet amide is a promising compoun d with significant potential in the field of chemical biology. Its complex structure, featuring multiple functional groups and heterocyclic systems, positions it as a valuable tool for researchers investigating new therapeutic strategies. Further exploration of this compound's pharmacological properties is warranted to fully understand its potential applications in drug discovery and development.